Cas no 652-12-0 (Tetrafluorophthalic Anhydride)
Tetrafluorophthalic Anhydride (TFPA) is a fluorinated aromatic anhydride with the molecular formula C₈F₄O₃. It is widely used as a key intermediate in the synthesis of high-performance polymers, such as polyimides and epoxy resins, due to its enhanced thermal stability, chemical resistance, and low dielectric properties. The incorporation of fluorine atoms imparts superior hydrophobicity and oxidative resistance, making TFPA particularly valuable in advanced electronic and aerospace applications. Its reactivity with amines and alcohols facilitates the production of thermally stable, flame-retardant materials. TFPA's structural rigidity and electron-withdrawing characteristics also contribute to its utility in specialty coatings and adhesives requiring extreme environmental durability.
Tetrafluorophthalic Anhydride structure
Product name:Tetrafluorophthalic Anhydride
Tetrafluorophthalic Anhydride Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-Tetrafluoroisobenzofuran-1,3-dione
- Tetrafluorophathlic Anhydride
- 3,4,5,6-TETRAFLUOROPHTHALIC ANHYDRIDE
- 4,5,6,7-tetrafluoro-2-benzofuran-1,3-dione
- Tetrafluorophthalic Anhydride
- Phthalicanhydride, tetrafluoro- (6CI,7CI,8CI)
- 3,4,5,6-Tetrafluorophthalic anhydride 98%
- 3,4,5,6-Tetrafluorophthalicanhydride98%
- 3-[[4-chloro-6-[3-(triethylammonio)propylamino]-1,3,5-triazin-2-yl]amino]propyl-triethylammonium diiodide
- 4,5,6,7-Tetrafluoro-1,3-dihydroisobenzofuran-1,3-dione
- 3,4,5,6-Tetrafluorophtlic anhydride
- FT-0632749
- InChI=1/C8F4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)1
- BJDDKZDZTHIIJB-UHFFFAOYSA-N
- AC-12288
- T2381
- EN300-1709294
- Tetrafluorophthalicanhydride
- NS00042684
- FT-0632750
- AKOS005257989
- 652-12-0
- 52-12-0
- MFCD00039697
- tetrafluoro-1,3-dihydro-2-benzofuran-1,3-dione
- Tetrafluorophthalic anhydride, 97%
- SCHEMBL335922
- SY050451
- Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-16-chloro-11,17-dihydroxy-,(11b,16b)-(9ci)
- 1,3-isobenzofurandione, 4,5,6,7-tetrafluoro-
- CHEMBL2270551
- DTXSID30215504
- EINECS 211-485-5
- 4,5,6,7-TetrafluoroPhthalic Anhydride
- W-104803
- DS-5861
- DB-054775
-
- MDL： MFCD00039697
- Inchi： 1S/C8F4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11
- InChI Key： BJDDKZDZTHIIJB-UHFFFAOYSA-N
- SMILES： C12=C(C(=C(C(=C1F)F)F)F)C(=O)OC2=O
Computed Properties
- Exact Mass: 219.97800
- Monoisotopic Mass: 219.978357
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.4
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White powder.
- Density: 1.843
- Melting Point: 92.0 to 96.0 deg-C
- Boiling Point: 332.6 °C at 760 mmHg
- Flash Point: 149.9 °C
- Refractive Index: 1.38
- Solubility: Soluble in most organic solvents and acetic acid.
- PSA: 43.37000
- LogP: 1.55360
- Sensitiveness: Moisture Sensitive
- Solubility: Not determined.
Tetrafluorophthalic Anhydride Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- Storage Condition：Store at 4 ° C, better storage at -4 ° C
- HazardClass：IRRITANT, MOISTURE SENSITIVE
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
Tetrafluorophthalic Anhydride Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tetrafluorophthalic Anhydride Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC7797-25g |
3,4,5,6-Tetrafluorophthalic anhydride |
652-12-0 | tech | 25g |
£86.00 | 2024-07-28 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 339016-5G |
Tetrafluorophthalic Anhydride |
652-12-0 | 5g |
¥2058.54 | 2023-12-08 | ||
| Ambeed | A788636-5g |
Tetrafluorophthalic anhydride |
652-12-0 | 98% | 5g |
$29.0 | 2025-02-24 | |
| Ambeed | A788636-100g |
Tetrafluorophthalic anhydride |
652-12-0 | 98% | 100g |
$346.0 | 2025-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T70400-1g |
4,5,6,7-Tetrafluoroisobenzofuran-1,3-dione |
652-12-0 | >95.0% | 1g |
¥88.0 | 2023-09-06 | |
| Apollo Scientific | PC7797-5g |
3,4,5,6-Tetrafluorophthalic anhydride |
652-12-0 | tech | 5g |
£22.00 | 2024-07-28 | |
| TRC | T310713-500mg |
Tetrafluorophthalic Anhydride |
652-12-0 | 500mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AZ543-5g |
Tetrafluorophthalic Anhydride |
652-12-0 | 95.0%(T) | 5g |
￥479.0 | 2022-06-10 | |
| Alichem | A019098103-25g |
4,5,6,7-Tetrafluoroisobenzofuran-1,3-dione |
652-12-0 | 95% | 25g |
$388.85 | 2023-09-01 | |
| Enamine | EN300-1709294-0.05g |
tetrafluoro-1,3-dihydro-2-benzofuran-1,3-dione |
652-12-0 | 93% | 0.05g |
$19.0 | 2023-09-20 |
Tetrafluorophthalic Anhydride Related Literature
-
C.-Y. Chen,R. J. Le Fèvre J. Chem. Soc. B 1966 180
-
3. Organosilicon compounds. Part III. The preparation and properties of the 1,3-dimethyl-1,3-diphenyldisiloxanediolsA. W. P. Jarvie,A. Holt,J. Homer,H. J. Hickton J. Chem. Soc. B 1969 978
652-12-0 (Tetrafluorophthalic Anhydride) Related Products
- 4522-93-4(Ethyl pentafluorobenzoate)
- 15989-99-8(2,3,4,5,6-Pentafluorobenzoic Anhydride)
- 122894-73-9(Ethyl 2,3,4,5-tetrafluorobenzoate)
- 351354-41-1(Ethyl 2,4,5-trifluorobenzoate)
- 90259-30-6(Ethyl 2-fluoro-6-methylbenzoate)
- 652-40-4(4,7-Difluoro-1,3-isobenzofurandione (Technical Grade, ~90%))
- 652-39-1(3-Fluorophthalic anhydride)
- 14694-95-2(Tris(triphenylphosphine)rhodiu)
- 1233011-01-2(2-(4-N-cbz-phenylamino-2-oxo-piperidin-1-yl)-1-phenylpropanol)
- 2169882-92-0(1-Propene-1-sulfonyl fluoride)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:652-12-0)Tetrafluorophthalic Anhydride
Purity:99%
Quantity:100g
Price ($):311.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:652-12-0)3,4,5,6-tetrafluorophthalic anhydride
Purity:99.9%
Quantity:200kg
Price ($):Inquiry